N-cyclohexyl-4-formylpiperazine-1-carboxamide
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Description
N-cyclohexyl-4-formylpiperazine-1-carboxamide is a useful research compound. Its molecular formula is C12H21N3O2 and its molecular weight is 239.319. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis
Research has explored the synthesis of various heterocyclic compounds using derivatives similar to N-cyclohexyl-4-formylpiperazine-1-carboxamide. These synthetic processes are crucial in the development of novel compounds with potential therapeutic or industrial applications. For instance, studies have demonstrated the synthesis of pyrazoloquinoline derivatives and other heterocyclic compounds through multicomponent reactions involving similar carboxamide derivatives (Chebanov et al., 2012).
Biological Activity and Drug Development
Several studies have reported on the biological activity of carboxamide derivatives, which have implications in drug discovery and development. For example, research has identified indole-2-carboxamides, structurally related to this compound, as promising antituberculosis agents, showing efficacy against Mycobacterium tuberculosis (Kondreddi et al., 2013). Additionally, N-arylpiperazine-1-carboxamide derivatives have been synthesized and evaluated for their antiandrogenic properties, with potential applications in treating prostate cancer (Kinoyama et al., 2005).
Chemical Reactions and Transformations
The compound and its derivatives are also studied for their role in various chemical reactions. For example, research on the photocyclization of N-formyl-N-methyl α,β-unsaturated amides, which are structurally related to this compound, has been conducted to understand the mechanisms of certain chemical transformations (MaruyamaKazuhiro et al., 1980).
Potential as Mosquito Repellents
Carboxamide derivatives have been investigated for their potential as mosquito repellents. A study explored the efficacy of various carboxamides, including compounds similar to this compound, in repelling mosquitoes, highlighting the potential for developing new, effective repellents (Katritzky et al., 2010).
Properties
IUPAC Name |
N-cyclohexyl-4-formylpiperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21N3O2/c16-10-14-6-8-15(9-7-14)12(17)13-11-4-2-1-3-5-11/h10-11H,1-9H2,(H,13,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIXPTGDIOHYXBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)N2CCN(CC2)C=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.